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Compound of Interest

Compound Name: 4-Bromobenzo[D]oxazole

CAS No.: 217326-65-3

Cat. No.: B1288781

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromobenzo[d]oxazole, a

halogenated heterocyclic compound with significant potential in medicinal chemistry and

materials science. This document details its chemical and physical properties, safety and

handling protocols, and explores its reactivity and potential applications, particularly in the

realm of drug discovery.

Chemical Identity and Physical Properties
4-Bromobenzo[d]oxazole, with the CAS Number 217326-65-3, is a solid, crystalline

compound at room temperature.[1][2] It is characterized by the fusion of a benzene ring and an

oxazole ring, with a bromine atom substituted at the 4-position.

Table 1: Physicochemical Properties of 4-Bromobenzo[d]oxazole
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Property Value Source(s)

CAS Number 217326-65-3 [2][3]

Molecular Formula C₇H₄BrNO [2][4]

Molecular Weight 198.02 g/mol [3]

Physical State Solid [1][2]

IUPAC Name 4-bromo-1,3-benzoxazole [2]

Purity Typically ≥95% [1]

While specific data for the melting point, boiling point, and solubility of 4-
Bromobenzo[d]oxazole are not readily available in the reviewed literature, related

benzoxazole derivatives generally exhibit low solubility in water and better solubility in organic

solvents.[5] For instance, the related compound 4-bromo-2-benzothiazolamine is described as

having low solubility at room temperature and being mainly soluble in organic solvents.[6]

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, Mass Spectrometry) for 4-
Bromobenzo[d]oxazole is not widely published. However, the general fragmentation patterns

of oxazoles in mass spectrometry are known, typically showing a prominent molecular ion

peak.[7] Spectroscopic data for structurally similar compounds, such as various substituted

bromobenzoic acids and other benzoxazole derivatives, are available and can serve as a

reference for spectral interpretation.[4][8]

Synthesis and Reactivity
The synthesis of the benzoxazole core can be achieved through several established methods,

including the Robinson-Gabriel synthesis, which involves the cyclization and dehydration of an

α-acylamino ketone. Another common approach is the reaction of α-haloketones with primary

amides. While a specific, detailed protocol for the synthesis of 4-Bromobenzo[d]oxazole was

not found in the surveyed literature, a general procedure for the synthesis of 2-(4-

bromophenyl)benzo[d]oxazole involves the reaction of 4-bromobenzaldehyde and 2-

aminophenol.[1]
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The reactivity of the benzoxazole ring is influenced by the pyridine-type nitrogen at the 3-

position and the furan-type oxygen at the 1-position. The nitrogen atom imparts weak basicity,

allowing for salt formation with acids. Electrophilic substitution on the benzoxazole ring is

generally difficult unless activated by electron-releasing groups.

The bromine atom at the 4-position offers a reactive site for various cross-coupling reactions,

such as the Suzuki-Miyaura coupling. This reaction is a powerful tool for forming carbon-carbon

bonds and is widely used to synthesize biaryl compounds. While specific protocols for 4-
Bromobenzo[d]oxazole are not detailed, related bromo-substituted aromatic compounds are

known to participate effectively in such reactions, typically employing a palladium catalyst and a

base.
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Click to download full resolution via product page

Caption: Generalized Suzuki-Miyaura cross-coupling reaction pathway.

Applications in Drug Development
The benzoxazole scaffold is recognized as a "privileged structure" in medicinal chemistry,

appearing in numerous compounds with a wide range of biological activities. These activities

include antimicrobial, anticancer, and anti-inflammatory properties. The versatility of the

benzoxazole core allows for the development of novel therapeutic agents.

While specific applications of 4-Bromobenzo[d]oxazole in drug development are not

extensively documented, its structure makes it a valuable building block. The bromo substituent

can be used as a handle for further chemical modifications to synthesize a library of derivatives

for biological screening. For example, 2-bromo-5-chlorobenzo[d]oxazole is a key intermediate

in the synthesis of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) inhibitors, which

are important in anti-angiogenic cancer therapy.

Workflow for Drug Discovery
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Caption: A typical workflow for utilizing a building block in drug discovery.

Safety, Handling, and Storage
Table 2: GHS Hazard Information for 4-Bromobenzo[d]oxazole
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Hazard Statement Code Description Source(s)

Harmful if swallowed H302 Harmful if swallowed. [1][2]

Causes skin irritation H315 Causes skin irritation. [1][2]

Causes serious eye

irritation
H319

Causes serious eye

irritation.
[1][2]

May cause respiratory

irritation
H335

May cause respiratory

irritation.
[1][2]

Handling:

Avoid contact with skin, eyes, and clothing.[8]

Use only in a well-ventilated area.[8]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[8]

Wash hands thoroughly after handling.[8]

Storage:

Store in a tightly sealed container in a dry, well-ventilated place.[8]

Some suppliers recommend storage at -20°C for maximum stability.[3]

Keep away from incompatible materials such as strong oxidizing agents.[8]

Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations. The material may be sent to a licensed chemical destruction plant.

Conclusion
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4-Bromobenzo[d]oxazole is a valuable heterocyclic compound with significant potential as a

building block in organic synthesis, particularly for the development of novel pharmaceuticals

and functional materials. Its defined chemical structure and the presence of a reactive bromine

handle make it an attractive starting material for creating diverse molecular architectures.

Further research into its specific physical properties, reactivity, and biological activities will

undoubtedly expand its applications in various scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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